cis-2,6-dimethyl-4-({4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl}methyl)morpholine

• IUPAC Name: (2S,6R)-2,6-dimethyl-4-[[4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl]methyl]morpholine
• InChI: InChI=1S/C21H32BNO3/c1-16-13-23(14-17(2)24-16)15-19-9-7-18(8-10-19)11-12-22-25-20(3,4)21(5,6)26-22/h7-12,16-17H,13-15H2,1-6H3/b12-11+/t16-,17+
• InChI Key: DDBGHPZIERQRNE-PPVVZDBHSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC2=CC=C(C=C2)CN3CC(OC(C3)C)C
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C2=CC=C(C=C2)CN3C[C@H](O[C@H](C3)C)C
• Molecular Formula: C21H32BNO3
• Molecular Weight: 357.3 g/mol

Description

Cis-2,6-dimethyl-4-({4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl}methyl)morpholine is a useful research compound. Its molecular formula is C21H32BNO3 and its molecular weight is 357.3. The purity is usually 95%.
BenchChem offers high-quality cis-2,6-dimethyl-4-({4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl}methyl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about cis-2,6-dimethyl-4-({4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl}methyl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereochemistry and Conformation Studies

• The stereochemistry and preferred steric course of quaternization in morpholines have been explored, providing insights into the effects of methyl substitution adjacent to oxygen and nitrogen atoms. Such studies could be relevant for understanding the chemical behavior and potential applications of cis-2,6-dimethylmorpholine derivatives in synthesizing chiral molecules or studying molecular interactions (Jones et al., 1976).

Synthetic Applications

• Research on the synthesis of vicinal bis(dimethylarsino) compounds may provide insight into the methodologies that could be applicable for synthesizing derivatives of cis-2,6-dimethylmorpholine. Such synthetic approaches could be relevant for the preparation of complex organometallic compounds or ligands for catalysis (Feltham & Metzger, 1971).

Catalytic and Biological Activity

• The catalytic activities of metal complexes with certain ligands, including those with morpholine groups, have been investigated. These studies could hint at the potential use of cis-2,6-dimethylmorpholine derivatives in catalysis or as part of ligand systems in transition metal complexes, which might be explored for reactions such as oxygen transfer or the synthesis of complex organic molecules (Maurya et al., 2016).

Electrochemical Studies

• Electrochemical and spectroelectrochemical studies on complexes containing polypyridyl ligands provide a basis for understanding the redox behavior of cis-2,6-dimethylmorpholine derivatives if they were to be incorporated into similar complex structures. Such information could be valuable for applications in redox chemistry, electrocatalysis, or the development of electrochemical sensors (Wilcox & Deutsch, 1991).